3-[(E)-2-phenylethenyl]piperidine hydrochloride
Overview
Description
“3-[(E)-2-phenylethenyl]piperidine hydrochloride” is a derivative of piperidine . Piperidine is a six-membered heterocyclic compound that includes one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine derivatives are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
Piperidine derivatives can be synthesized through various methods. One approach involves the cyclization of 1,2-diamine derivatives with sulfonium salts . Another method involves the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions .
Molecular Structure Analysis
Piperidine is a six-membered heterocyclic compound with the molecular formula (CH2)5NH . It consists of five methylene bridges (-CH2-) and one amine bridge (-NH-) .
Chemical Reactions Analysis
Piperidine derivatives have been involved in various chemical reactions. For instance, they have been used in the synthesis of Ugi multicomponent reaction (MCR) products . They have also been involved in cyclization, cycloaddition, annulation, amination, and multicomponent reactions .
Scientific Research Applications
Drug Synthesis and Design
3-[(E)-2-phenylethenyl]piperidine hydrochloride: is a valuable intermediate in the synthesis of pharmaceutical compounds. Its piperidine core is a common motif in many drugs, contributing to its pharmacological properties. The compound can be used to create novel drugs with enhanced efficacy and reduced side effects .
Anticancer Research
This compound has shown promise in anticancer research, particularly in the synthesis of molecules that can interact with cancer cell pathways. It may inhibit cell migration and proliferation, making it a potential candidate for cancer therapy development .
Neuropharmacology
In neuropharmacology, 3-[(E)-2-phenylethenyl]piperidine hydrochloride could be used to develop treatments for neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it an excellent candidate for targeting central nervous system disorders .
Analgesic Development
The piperidine derivative is being explored for its analgesic properties. It could lead to the creation of new painkillers that are more effective and have fewer side effects than current medications .
Antimicrobial Agents
Research into antimicrobial applications has revealed that 3-[(E)-2-phenylethenyl]piperidine hydrochloride could be used to develop new antibiotics. Its structure allows for the creation of compounds that are tough on resistant bacterial strains .
Antiviral Agents
The compound’s unique structure makes it a candidate for the development of antiviral drugs. It could be particularly useful in creating treatments for emerging viral infections where current therapies are ineffective .
Anti-inflammatory Agents
Its potential anti-inflammatory effects are being studied, which could lead to new treatments for chronic inflammatory diseases. This application is particularly relevant given the increasing prevalence of such conditions globally .
Chiral Optimization in Synthesis
3-[(E)-2-phenylethenyl]piperidine hydrochloride: can be used for chiral optimization in chemical synthesis. This is crucial for creating substances with specific desired properties, such as increased potency or stability .
Mechanism of Action
Target of Action
Piperidine, a major component of this compound, has been found to have therapeutic potential against various types of cancers such as breast cancer, prostate cancer, colon cancer, lung cancer, and ovarian cancer .
Mode of Action
Piperidine derivatives have been observed to regulate several crucial signaling pathways essential for the establishment of cancers such as stat-3, nf-κb, pi3k/aκt, jnk/p38-mapk, tgf-ß/smad, smac/diablo, p-iκb, etc . These compounds lead to the inhibition of cell migration and help in cell cycle arrest to inhibit the survivability of cancer cells .
Biochemical Pathways
Piperidine derivatives have been observed to regulate several crucial signaling pathways essential for the establishment of cancers .
Result of Action
Piperidine derivatives have been observed to inhibit cell migration and help in cell cycle arrest to inhibit the survivability of cancer cells .
Safety and Hazards
properties
IUPAC Name |
3-[(E)-2-phenylethenyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N.ClH/c1-2-5-12(6-3-1)8-9-13-7-4-10-14-11-13;/h1-3,5-6,8-9,13-14H,4,7,10-11H2;1H/b9-8+; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJBGBWPYGPBNOP-HRNDJLQDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C=CC2=CC=CC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(CNC1)/C=C/C2=CC=CC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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